Cas no 61695-70-3 (7-ethenyltetraphene)
7-ethenyltetraphene structure
Product Name:7-ethenyltetraphene
7-ethenyltetraphene Chemical and Physical Properties
Names and Identifiers
-
- 7-ethenyltetraphene
- 7-ethenylbenzo[a]anthracene
- 7-Vinylbenz[a]anthracene
- 7-Vinylbenz(a)anthracene
- AC1L2AGC
- BENZ(a)ANTHRACENE, 7-VINYL-
- Benz[a]anthracene, 7-ethenyl-
- Benz[a]anthracene, 7-vinyl-
- CTK3I9421
- NSC178015
- NSC-178015
- 61695-70-3
- DTXSID20210689
- NSC 178015
- DB-318357
-
- Inchi: 1S/C20H14/c1-2-16-18-10-6-4-8-15(18)13-20-17-9-5-3-7-14(17)11-12-19(16)20/h2-13H,1H2
- InChI Key: FHFFMIRPPOIEOA-UHFFFAOYSA-N
- SMILES: C12=CC3C=CC=CC=3C(C=C)=C1C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 254.10962
- Monoisotopic Mass: 254.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.1180 (estimate)
- Boiling Point: 332.54°C (rough estimate)
- Refractive Index: 1.7040 (estimate)
- PSA: 0
- LogP: 5.78920
7-ethenyltetraphene Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
61695-70-3 (7-ethenyltetraphene) Related Products
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- 28406-56-6(Naphthalene,2-ethenyl-, homopolymer)
- 2444-68-0(9-Vinylanthracene)
- 17088-21-0(Pyrene, 1-ethenyl-)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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